Comprehensive Technical Guide: Chemical Properties, Synthesis, and Applications of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride
Comprehensive Technical Guide: Chemical Properties, Synthesis, and Applications of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride
Executive Summary
In modern medicinal chemistry, the strategic selection of building blocks is critical for optimizing both the pharmacodynamic and pharmacokinetic profiles of drug candidates. 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (and its free base equivalent) has emerged as a highly versatile electrophilic intermediate. By combining the solubility-enhancing properties of a morpholine ring, the structural rigidity of a pyridine core, and the highly reactive sulfonyl chloride moiety, this compound serves as an ideal precursor for synthesizing complex sulfonamides.
This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural rationale, and field-proven methodologies for its application in drug discovery—specifically highlighting its recent use in developing novel antibacterial agents and calcium channel blockers.
Chemical and Physical Properties
Understanding the baseline properties of this compound is essential for proper handling, storage, and reaction planning. The hydrochloride salt form provides enhanced solid-state stability compared to the free base, though both are highly sensitive to moisture[1].
Table 1: Quantitative and Structural Data
| Property | Value (Hydrochloride Salt) | Value (Free Base) |
| CAS Number | 1346510-61-9[1] | 337508-68-6[2] |
| Molecular Formula | C₉H₁₂Cl₂N₂O₃S | C₉H₁₁ClN₂O₃S |
| Molecular Weight | 299.17 g/mol [1] | 262.71 g/mol [3] |
| Appearance | White to off-white solid | Solid |
| Hydrogen Bond Acceptors | 4 | 4 |
| Rotatable Bonds | 2 | 2 |
| Storage Conditions | 2-8°C, dry area, inert atmosphere | 2-8°C, dry area, inert atmosphere |
| Reactivity Hazard | Moisture-sensitive (hydrolyzes to sulfonic acid) | Moisture-sensitive |
Mechanistic Insights: The Role of the Pharmacophore
The utility of 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride extends beyond its role as a simple linker; it actively contributes to the drug-like properties of the final Active Pharmaceutical Ingredient (API).
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The Sulfonyl Chloride Moiety: Acts as a robust electrophile. When reacted with primary or secondary amines, it forms a sulfonamide bond. Sulfonamides are bioisosteres of amides but offer distinct advantages: they are highly stable against metabolic hydrolysis by proteases and possess a unique tetrahedral geometry that allows for specific hydrogen-bonding interactions within target protein pockets.
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The Morpholine Ring: Morpholine is a privileged scaffold in drug design. Its amphipathic nature (possessing both an oxygen atom for hydrogen bonding and a basic nitrogen) significantly improves aqueous solubility. Furthermore, compared to highly basic aliphatic amines, morpholine has a lower pKa, which often helps mitigate unwanted hERG channel blocking liabilities—a common cause of cardiotoxicity in drug development.
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The Pyridine Core: The pyridine ring provides a rigid, planar framework that dictates the spatial orientation of the morpholine and sulfonamide groups. The nitrogen atom in the pyridine ring also serves as a critical hydrogen-bond acceptor, enhancing target affinity.
Key Applications in Drug Development
Antibacterial Agents (MsbA Inhibitors)
The rise of multidrug-resistant (MDR) Gram-negative bacteria, such as Acinetobacter baumannii, necessitates structurally novel antibiotics. Recently, 6-morpholinopyridine-3-sulfonyl chloride was utilized as a critical building block in the synthesis of Cerastecin D and its analogs[4].
These compounds target MsbA, an essential ATP-binding cassette (ABC) transporter responsible for flipping lipooligosaccharides (LOS) across the inner bacterial membrane. By reacting the sulfonyl chloride with a complex aniline derivative, researchers successfully installed a dual sulfonamide functionality. This structural motif acts as a conformational lock, binding tightly within the transmembrane domain of MsbA, halting LOS transport, and ultimately leading to bacterial cell death[4][5].
Mechanism of action for MsbA transporter inhibition leading to bacterial cell death.
Voltage-Gated Calcium Channel (VGCC) Blockers
In the realm of pain management, Voltage-Gated Calcium Channels (specifically N-type and T-type) are prime targets for treating neuropathic and inflammatory pain. 6-morpholinopyridine-3-sulfonyl chloride has been successfully employed to synthesize substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides[6].
In this application, the sulfonyl chloride is reacted with the secondary amine of the octahydropyrrolo[1,2-a]pyrazine core. The resulting sulfonamides act as potent calcium channel blockers, modulating membrane ion conductance and preventing the depolarization-induced release of nociceptive neurotransmitters like substance P[6][7].
Experimental Protocols: Sulfonamide Synthesis
The following protocol details the synthesis of a sulfonamide using 6-morpholinopyridine-3-sulfonyl chloride hydrochloride.
Causality & Trustworthiness Note: Sulfonyl chlorides are highly susceptible to hydrolysis. The presence of water will rapidly convert the reagent into an unreactive sulfonic acid. Therefore, strict anhydrous conditions are non-negotiable. Furthermore, because the starting amine and the resulting sulfonamide may exhibit similar retention factors (Rf) on normal-phase silica, LC-MS is the preferred method for self-validating reaction progress.
Step-by-Step Methodology
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Preparation of the Free Base (If using the HCl salt): If utilizing the hydrochloride salt (CAS: 1346510-61-9), an additional equivalent of base is required to neutralize the HCl before the coupling can occur.
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Reaction Setup:
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Dissolve the target primary or secondary amine (1.0 equivalent) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (approx. 0.1 M concentration) under an inert nitrogen or argon atmosphere.
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Add a non-nucleophilic organic base, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.5 to 3.0 equivalents). The excess base neutralizes the HCl salt of the reagent and the HCl generated during the reaction.
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Addition of the Electrophile:
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Cool the reaction mixture to 0 °C using an ice bath. Rationale: Cooling minimizes exothermic degradation and prevents side reactions, such as the formation of symmetric bis-sulfonamides if a primary amine is used.
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Slowly add 6-morpholinopyridine-3-sulfonyl chloride (1.1 to 1.2 equivalents) portion-wise.
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Reaction Propagation:
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Allow the reaction to slowly warm to room temperature and stir for 2 to 4 hours[7].
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Monitor the reaction via LC-MS to confirm the disappearance of the starting amine and the formation of the desired mass peak.
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Quenching and Workup:
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Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃).
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Partition the mixture between water and DCM. Extract the aqueous layer with DCM (3×).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.
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Purification:
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Purify the crude product using flash column chromatography. Depending on the polarity of the target compound, C-18 reverse-phase silica gel may yield superior separation compared to normal-phase silica[6].
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Workflow for synthesizing sulfonamides using 6-morpholinopyridine-3-sulfonyl chloride.
References
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Title: Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy. Source: Journal of Medicinal Chemistry (ACS Publications), August 22, 2024. URL: [Link]
- Title: Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers (US8648074B2).
Sources
- 1. chemscene.com [chemscene.com]
- 2. 6-MORPHOLIN-4-YL-PYRIDINE-3-SULFONYL CHLORIDE | 337508-68-6 [sigmaaldrich.com]
- 3. 337508-68-6 CAS Manufactory [m.chemicalbook.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. pubs.acs.org [pubs.acs.org]
- 6. US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers - Google Patents [patents.google.com]
- 7. US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers - Google Patents [patents.google.com]
